Side-Chain Fluorination Confers Measurable Molecular Weight and Lipophilicity Differentiation from the Non-Fluorinated Analog
The target compound carries a terminal fluorine on the ethyl side chain, increasing its molecular weight to 182.17 Da versus 164.18 Da for the non‑fluorinated analog 5‑(1‑aminoethyl)‑2‑fluorobenzonitrile . This additional fluorine atom is predicted to raise the computed logP by ~0.3–0.5 log units (class‑level inference from comparative analysis of fluorinated vs. non‑fluorinated phenethylamines [1]), with downstream implications for membrane permeability and metabolic stability. In a patent disclosure for the structurally related 4‑(1‑amino‑2‑fluoroethyl)benzonitrile scaffold (WO2023051234), the fluorinated side chain was explicitly reported to enhance binding affinity and metabolic stability compared to non‑fluorinated analogs [2].
| Evidence Dimension | Molecular weight (MW) and predicted lipophilicity (ΔlogP) |
|---|---|
| Target Compound Data | MW: 182.17 Da; estimated ΔlogP: +0.3 to +0.5 vs. non-fluorinated analog |
| Comparator Or Baseline | 5‑(1‑Aminoethyl)‑2‑fluorobenzonitrile; MW: 164.18 Da; baseline logP (non‑fluorinated side chain) |
| Quantified Difference | ΔMW = +17.99 Da; estimated ΔlogP ≈ +0.3 to +0.5 |
| Conditions | Calculated physicochemical properties; class‑level inference supported by patent WO2023051234 for 4‑position regioisomer |
Why This Matters
The higher molecular weight and lipophilicity of the fluoroethyl analog predict altered pharmacokinetic behavior—specifically enhanced membrane permeability and metabolic stability—making it a more suitable advanced intermediate than the non‑fluorinated analog for lead‑optimization campaigns where in vivo half‑life is a critical parameter.
- [1] Class-level inference: fluorine substitution on alkyl side chains typically increases logP by ~0.3–0.5 per fluorine atom in phenethylamine scaffolds (literature consensus, see PubChem computed logP comparisons for fluorinated vs. non-fluorinated benzonitrile derivatives). View Source
- [2] Kuujia. Citing WO2023051234: 4-(1-amino-2-fluoroethyl)benzonitrile as precursor for EGFR/HER2 inhibitors; fluorinated side chain enhances binding affinity and metabolic stability vs. non-fluorinated analogs. Retrieved from https://www.kuujia.com/cas/1246567-31-6.html View Source
